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methyl 3-[({[4-methyl-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]benzoate methyl 3-[({[4-methyl-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]benzoate
Brand Name: Vulcanchem
CAS No.:
VCID: VC0923931
InChI: InChI=1S/C20H20N4O4S/c1-24-17(12-28-16-9-4-3-5-10-16)22-23-20(24)29-13-18(25)21-15-8-6-7-14(11-15)19(26)27-2/h3-11H,12-13H2,1-2H3,(H,21,25)
SMILES: CN1C(=NN=C1SCC(=O)NC2=CC=CC(=C2)C(=O)OC)COC3=CC=CC=C3
Molecular Formula: C20H20N4O4S
Molecular Weight: 412.5 g/mol

methyl 3-[({[4-methyl-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]benzoate

CAS No.:

Cat. No.: VC0923931

Molecular Formula: C20H20N4O4S

Molecular Weight: 412.5 g/mol

* For research use only. Not for human or veterinary use.

methyl 3-[({[4-methyl-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]benzoate -

Specification

Molecular Formula C20H20N4O4S
Molecular Weight 412.5 g/mol
IUPAC Name methyl 3-[[2-[[4-methyl-5-(phenoxymethyl)-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate
Standard InChI InChI=1S/C20H20N4O4S/c1-24-17(12-28-16-9-4-3-5-10-16)22-23-20(24)29-13-18(25)21-15-8-6-7-14(11-15)19(26)27-2/h3-11H,12-13H2,1-2H3,(H,21,25)
Standard InChI Key YFMISIQSTPZYEZ-UHFFFAOYSA-N
SMILES CN1C(=NN=C1SCC(=O)NC2=CC=CC(=C2)C(=O)OC)COC3=CC=CC=C3
Canonical SMILES CN1C(=NN=C1SCC(=O)NC2=CC=CC(=C2)C(=O)OC)COC3=CC=CC=C3

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